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Compound of Interest

Compound Name: Iberverin

Cat. No.: B1674147 Get Quote

A Note on Nomenclature: The term "iberverin" is not widely found in scientific literature in the

context of cell culture reagents. It is possible this is a typographical error for "berberine," a well-

characterized isoquinoline alkaloid extensively used in cell culture-based research. The

following protocols and data are based on the properties and handling of berberine.

Researchers should verify the identity of their compound before proceeding.

These application notes provide detailed protocols for the preparation, storage, and use of

berberine solutions in cell culture applications. The information is intended for researchers,

scientists, and professionals in drug development.

Physicochemical Properties and Solubility
Berberine is commonly available as berberine chloride, a crystalline solid.[1] Understanding its

physical and chemical properties is crucial for preparing stable and effective solutions for cell

culture experiments.

Table 1: Physicochemical Properties of Berberine Chloride
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Property Value Reference

Synonyms
BBR, Umbellatine, NSC

163088, NSC 646666
[1]

Molecular Formula C₂₀H₁₈NO₄ · Cl [1]

Molecular Weight 371.8 g/mol [1]

Appearance Crystalline solid [1]

Purity ≥95% [1]

UV/Vis (λmax) 230, 266, 348, 431 nm [1]

Storage -20°C [1]

Stability ≥4 years (as solid) [1]

Solubility in DMSO ~25 mg/mL [1]

Solubility in Ethanol ~500 µg/mL [1]

Solubility in DMF ~500 µg/mL [1]

Aqueous Solubility Sparingly soluble [1]

Experimental Protocols
Protocol 1: Preparation of a 50 mM Berberine Stock
Solution in DMSO
This protocol details the preparation of a concentrated stock solution of berberine chloride in

dimethyl sulfoxide (DMSO).[2]

Materials:

Berberine chloride powder

Sterile, tissue culture-grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Vortex mixer

Bath sonicator

Incubator or water bath at 37°C

Procedure:

In a sterile environment, such as a laminar flow hood, weigh the required amount of

berberine chloride powder. For a 1 mL stock solution of 50 mM, weigh 18.59 mg of berberine

chloride.[2]

Transfer the powder to a sterile microcentrifuge tube.[2]

Add the appropriate volume of sterile DMSO to achieve a final concentration of 50 mM (for

18.59 mg, add 1 mL of DMSO).[2]

To aid dissolution, incubate the solution in the dark for 30 minutes at 37°C with intermittent

vortexing.[2]

For complete dissolution, sonicate the solution at room temperature in a bath sonicator for

two 2-minute intervals.[2]

Visually inspect the solution to ensure no undissolved particles remain.[2]

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

prevent repeated freeze-thaw cycles.[2]

Store the aliquots at -20°C or -80°C for long-term storage. The stock solution is

recommended for use within one month when stored at -20°C.[2]
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Protocol 1: Stock Solution Preparation

Weigh Berberine Chloride

Add Sterile DMSO

Sterile tube

Incubate at 37°C (dark)

Intermittent vortexing

Sonicate

Visually Inspect

Aliquot for Storage

Store at -20°C / -80°C
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Berberine's Effect on PI3K/AKT/mTOR Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Preparing
Berberine Solutions for Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674147#preparing-iberverin-solutions-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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